2,4-Difluorobenzoic acid
2,4-Difluorobenzoic acid
Molecular conformation, vibrational and electronic transition analysis of 2,4-difluorobenzoic acid has been investigated by experimental techniques (FT-IR, FT-Raman and UV) and quantum chemical calculations.
Brand Name:
Vulcanchem
CAS No.:
1583-58-0
VCID:
VC20952982
InChI:
InChI=1S/C7H4F2O2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11)
SMILES:
C1=CC(=C(C=C1F)F)C(=O)O
Molecular Formula:
C7H4F2O2
Molecular Weight:
158.1 g/mol
2,4-Difluorobenzoic acid
CAS No.: 1583-58-0
Cat. No.: VC20952982
Molecular Formula: C7H4F2O2
Molecular Weight: 158.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Molecular conformation, vibrational and electronic transition analysis of 2,4-difluorobenzoic acid has been investigated by experimental techniques (FT-IR, FT-Raman and UV) and quantum chemical calculations. |
|---|---|
| CAS No. | 1583-58-0 |
| Molecular Formula | C7H4F2O2 |
| Molecular Weight | 158.1 g/mol |
| IUPAC Name | 2,4-difluorobenzoic acid |
| Standard InChI | InChI=1S/C7H4F2O2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11) |
| Standard InChI Key | NJYBIFYEWYWYAN-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1F)F)C(=O)O |
| Canonical SMILES | C1=CC(=C(C=C1F)F)C(=O)O |
| Melting Point | 189.0 °C |
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